Cas no 529-84-0 (4-Methylesculetin)

4-Methylesculetin Properties

Names and Identifiers

• 4-Methyl-6,7-dihydroxycoumarin
• 6,7-Dihydroxy-4-methylcoumarin
• 4-Methylesculetin, (6,7-Dihydroxy-4-methylcoumarin)
• 4-methylaesculetin
• 4-Methylesculetin
• 6,7-Dihydroxy-4-methyl-2H-chromen-2-one
• 6,7-dihydroxy-4-methylchromen-2-one
• 6.7-Dihydroxy-4-methylcoumarin
• METHYLESCULETIN, 4-(RG) PrintBack
• 6,7-dihydroxy-4-methyl-2h-1-benzopyran-2-on
• 6,7-dihydroxy-4-methyl-2h-1-benzopyran-2-one
• Methyl esculetin
• 4-Methylaes-culetin
• Methylesculetin
• 4-Methylesculetol
• 2H-1-Benzopyran-2-one, 6,7-dihydroxy-4-methyl-
• Coumarin, 6,7-dihydroxy-4-methyl-
• 6,7-Dihydroxy-4-methyl-2H-benzopyran-2-one
• 6,7-Dihydroxy-4-methyl-chromen-2-one
• KVOJTUXGYQVLAJ-UHFFFAOYSA-N
• 6,7-
• 6,7-dihydroxy-4-methylcoumarin
• H10564
• GS-5460
• SR-01000389898-2
• HY-N4288
• SR-01000389898-1
• SCHEMBL409482
• KBio2_001509
• CS-0032643
• CHEMBL313244
• M0766
• Spectrum3_000592
• AMY25080
• InChI=1/C10H8O4/c1-5-2-10(13)14-9-4-8(12)7(11)3-6(5)9/h2-4,11-12H,1H
• AKOS003241110
• SDCCGMLS-0066617.P001
• s4966
• NSC-688807
• NCGC00178836-01
• KBio2_006645
• DTXSID6060187
• 529-84-0
• EU-0066858
• NSC 688807
• CCG-38534
• AI3-18220
• Spectrum2_000617
• W-200029
• KBio2_004077
• BRN 0162550
• F1011-0383
• NSC11828
• NSC 11828
• KBioSS_001509
• MFCD00006859
• NSC688807
• SPECTRUM1500729
• 132H8N0A91
• DivK1c_006591
• Oprea1_739367
• METHYLESCULETIN, 4-
• CHEBI:145256
• KBio1_001535
• BDBM50078820
• FT-0619082
• Z57109126
• EN300-302703
• 6.7-Dihydroxy-4-methyl-coumari
• Spectrum4_001864
• 4-methy1-6,7-dihydroxycoumarin
• KBio3_001564
• EINECS 208-470-0
• NCGC00095628-02
• A829333
• NS00014763
• KBioGR_002330
• NSC-11828
• Q27251461
• UNII-132H8N0A91
• SR-01000389898
• 5-18-03-00231 (Beilstein Handbook Reference)
• BSPBio_002064
• NCGC00095628-01
• Spectrum_001029
• SPBio_000554
• SpecPlus_000495
• Spectrum5_000428
• ALBB-015650
• 6,7-Dihydroxy-4-methyl-2H-1-benzopyran-2-one; 6,7-Dihydroxy-4-methylcoumarin; 4-Methylaesculetin; Methylesculetin
• BBL027618
• DB-052228
• STL372185
• +Expand

• MDL： MFCD00006859
• InChIKey： KVOJTUXGYQVLAJ-UHFFFAOYSA-N
• Inchi： 1S/C10H8O4/c1-5-2-10(13)14-9-4-8(12)7(11)3-6(5)9/h2-4,11-12H,1H3
• SMILES： O1C(C([H])=C(C([H])([H])[H])C2=C([H])C(=C(C([H])=C12)O[H])O[H])=O
• BRN： 0162550

Computed Properties

• Exact Mass: 192.042259g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 192.042259g/mol
• Monoisotopic Mass: 192.042259g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 14
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 26
• Surface Charge: 0

Experimental Properties

• LogP: 1.51260
• PSA: 70.67000
• Refractive Index: 1.4440 (estimate)
• Boiling Point: 248.14°C (rough estimate)
• Melting Point: 274-276℃
• Flash Point: 190.7 °C
• Solubility: DMF: soluble
• Color/Form: Powder
• Solubility: Soluble in hot water, alcohol, acetic acid, concentrated sulfuric acid and dilute alkali
• pka: 8.72(at 25℃)
• λmax: 348nm, 292nm
• PH: Colorless (4.0) to blue 1 uorescent (6.2)
• Density: 1.0825 (rough estimate)

4-Methylesculetin Security Information

• Symbol: GHS07
• RTECS：GN6384500
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• TSCA：Yes
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：8

4-Methylesculetin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%